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Compound of Interest

Compound Name: MC-70

Cat. No.: B1676260

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and professionals in materials science and civil engineering
working with MC-70, a medium-curing cutback asphalt.

Frequently Asked Questions (FAQS)

Q1: What is MC-70 and what are its primary applications in experiments?

MC-70 is a specific grade of medium-curing cutback asphalt, which is a solution of bitumen in a
kerosene-based solvent.[1][2][3] In experimental settings, it is primarily used in the construction
and treatment of pavements.[1] Common applications that are often the subject of laboratory
investigation include its use as a prime coat on the base course of roads before applying a
bituminous layer and in the production of patching or stockpile mixtures.[1][2]

Q2: We are observing significant variability in our kinematic viscosity test results for MC-70.
What are the potential causes?

Variability in kinematic viscosity testing can arise from several factors:

o Temperature Control: The viscosity of MC-70 is highly dependent on temperature. Ensure
the test bath is maintained precisely at 60°C as specified in ASTM D2170.[4]

o Sample Handling: Before testing, the sample must be thoroughly agitated to ensure
homogeneity, but not so vigorously as to cause a loss of volatile cutters.
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» Timing Accuracy: Inaccurate timing of the fluid flow through the viscometer is a common
source of error.

 Instrument Calibration: Ensure the viscometer is properly calibrated.
Q3: Our flash point test results are inconsistent. What should we troubleshoot?

Inconsistent flash points, determined by the Tag Open Cup method (ASTM D3143), are often
due to:

o Heating Rate: A non-uniform or incorrect heating rate can lead to variable results.

 Volatilization of Cutter: Improper handling and storage can lead to the loss of the volatile
kerosene cutter, which will increase the flash point. Store MC-70 in a cool, well-ventilated
place and keep containers tightly sealed.[2][4]

o Test Flame Application: The timing and application of the test flame must be consistent as
per the standard.

Q4: What factors can affect the drying time of MC-70 in our experiments?
The drying time of MC-70 is influenced by:

» Porosity of the Base Course: A more porous base will absorb the cutback asphalt more
readily, potentially leading to a faster drying time.[2][4]

o Weather Conditions: Ambient temperature, humidity, and airflow will all affect the evaporation
rate of the kerosene cutter.

e Moisture Content of the Base: The base course should have a moisture content of less than
50% of the Optimum Moisture Content. A damp base can slow down the curing process.[2]

[4]

Q5: We are seeing discrepancies in the residue from distillation tests. What could be the

cause?

The percentage of residue from distillation to 360°C (ASTM D402) is a critical parameter.
Discrepancies can be caused by:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://srsmena.com/uploads/products/Cutbacks_merged.pdf
https://www.srsmena.com/downloads/BITUMENA_TDS-MC-70.pdf
https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://srsmena.com/uploads/products/Cutbacks_merged.pdf
https://www.srsmena.com/downloads/BITUMENA_TDS-MC-70.pdf
https://srsmena.com/uploads/products/Cutbacks_merged.pdf
https://www.srsmena.com/downloads/BITUMENA_TDS-MC-70.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» Rate of Distillation: The rate at which the distillation is carried out must be carefully
controlled.

e Thermometer Placement: Incorrect placement of the thermometer can lead to inaccurate
temperature readings and, consequently, an incorrect determination of the residue.

o Condenser Efficiency: An inefficient condenser can result in the loss of some of the distillate,
leading to a higher-than-actual residue value.

Quantitative Data Summary

The following tables summarize key quantitative parameters for MC-70 based on standard

specifications.

Table 1: Physical Properties of MC-70

Property Test Method Unit Minimum Maximum

Kinematic
Viscosity at 60°C

ASTM D2170 mm?/s 70 140

Flash Point (Tag

ASTM D3143 °C 38 -
Open Cup)
Water Content ASTM D95 % - 0.2
Residue from

ASTM D402 % 55 -

Distillation

Source: Complies with ASTM D2027 and AASHTO M82 specifications.[4]

Table 2: Distillation Test Specifications for MC-70
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Distillate (%
Volume of

o Test Method Unit Minimum Maximum
Total Distillate
to 360°C)
to 225°C ASTM D402 % - 20
to 260°C ASTM D402 % 20 60
to 316°C ASTM D402 % 65 90

Source: Complies with ASTM D2027 and AASHTO M82 specifications.[4]

Table 3: Properties of Residue from Distillation

Property Test Method Unit Minimum Maximum
Absolute

ASTM D2171 Pa:s 30 120
Viscosity at 60°C
Ductility at 25°C ASTM D113 cm 100 -
Solubility in

ASTM D2042 % 99 -

Trichloroethylene

Source: Complies with ASTM D2027 and AASHTO M82 specifications.[4]
Experimental Protocols

1. Kinematic Viscosity Determination (ASTM D2170)

e Objective: To determine the kinematic viscosity of MC-70 at 60°C.

e Methodology:

o Heat the sample of MC-70 to a temperature no more than 60°C above the approximate

test temperature.

o Pour the sample into a calibrated glass capillary viscometer.
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o Place the viscometer in a constant temperature bath maintained at 60°C £ 0.02°C.
o Allow the sample to reach thermal equilibrium.

o Draw the liquid up into the viscometer to a point above the timing marks.

o Measure the time required for the liquid to flow between the two timing marks.

o Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration
constant.

2. Flash Point Determination (ASTM D3143 - Tag Open Cup)
e Objective: To determine the flash point of MC-70.
o Methodology:
o Fill the test cup with the MC-70 sample to the filling mark.
o Place the test cup in the apparatus and begin heating at a specified, uniform rate.
o Apply a small test flame across the surface of the liquid at specified temperature intervals.

o The flash point is the lowest temperature at which the application of the test flame causes
the vapors above the surface of the liquid to ignite.

3. Distillation Test (ASTM D402)
o Objective: To separate the volatile constituents from the asphaltic residue in MC-70.
e Methodology:

o Place a 200 mL sample of MC-70 into a distillation flask.

o Assemble the distillation apparatus, including the flask, condenser, and graduated cylinder
for collecting the distillate.

o Heat the flask at a controlled rate to progressively higher temperatures (225°C, 260°C,
316°C, and 360°C).
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o Record the volume of distillate collected at each specified temperature.

o After the distillation is complete, the remaining material in the flask is the residue, which is
then used for further testing.
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Caption: Workflow for the physical analysis of MC-70.
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Caption: Troubleshooting logic for inconsistent viscosity tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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